Ethyl 4-fluorobenzyl sulfide

• IUPAC Name: 1-(ethylsulfanylmethyl)-4-fluorobenzene
• InChI: InChI=1S/C9H11FS/c1-2-11-7-8-3-5-9(10)6-4-8/h3-6H,2,7H2,1H3
• InChI Key: UCRMSAOPQGHBQW-UHFFFAOYSA-N
• Canonical SMILES: CCSCC1=CC=C(C=C1)F
• Molecular Formula: C9H11FS
• Molecular Weight: 170.25 g/mol

Description

Ethyl 4-fluorobenzyl sulfide is a useful research compound. Its molecular formula is C9H11FS and its molecular weight is 170.25 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Alkylation of Sulfamic Esters : Debbabi, Beji, and Baklouti (2005) investigated the action of 4-fluorobenzyl bromide on sulfamic esters under liquid–liquid phase transfer conditions, which is relevant to the preparation of N-dialkyled products or corresponding ethers by scission of the O–SO2 bond (Debbabi, Beji, & Baklouti, 2005).

• Reactions of Arylethyldimethylsulfonium Bromides : Roe and Saunders (1977) explored the reactions of 1-phenylethyldimethylsulfonium bromide with sodium ethoxide in ethanol, providing insights into the chemical reactivity and mechanistic implications for similar compounds (Roe & Saunders, 1977).

• Protection of Hydroxyl Groups in Carbohydrate Chemistry : Spjut, Qian, and Elofsson (2010) discussed the design, synthesis, and evaluation of a 2-[(4-fluorophenyl)sulfonyl]ethoxy carbonyl (Fsec) group for protecting hydroxyl groups, which has implications for compounds like Ethyl 4-fluorobenzyl sulfide in carbohydrate chemistry (Spjut, Qian, & Elofsson, 2010).

• PET Radiotracer Synthesis : Mach et al. (1993) investigated the use of [18F]4-fluorobenzyl iodide in PET radiotracer synthesis, which is relevant for understanding the potential applications of Ethyl 4-fluorobenzyl sulfide in medical imaging and diagnostics (Mach et al., 1993).

• Detection of Sulfide Anion : Yang, Wang, Xu, and Zhao (2009) developed a chromo- and fluorogenic chemodosimeter for sulfide anion based on its nucleophilicity, which might be relevant for Ethyl 4-fluorobenzyl sulfide in sensing applications (Yang, Wang, Xu, & Zhao, 2009).

• Thromboxane Receptor Antagonist Synthesis : The synthesis of a thromboxane receptor antagonist using a regioselective Heck cross-coupling strategy involving 4-fluorobenzene, as explored by W. and Mason (1998), could provide insights into similar strategies for Ethyl 4-fluorobenzyl sulfide (W. & Mason, 1998).

• Metabolism of Antitumor Agents : Pan, Gu, Sun, Chen, Zhou, Zeng, and Jiang (2013) studied the metabolism of bis(4-fluorobenzyl)trisulfide, which might offer perspectives on the metabolism of Ethyl 4-fluorobenzyl sulfide in similar contexts (Pan et al., 2013).

• Stability of Anticancer Agents : Bao, Mo, Xu, He, Xu, and An (2008) conducted stability studies of bis(4-fluorobenzyl)trisulfide, a new anticancer drug candidate, which could inform stability considerations for Ethyl 4-fluorobenzyl sulfide (Bao et al., 2008).

• Fluorescent Probes for Mitochondrial Hydrogen Sulfide : Liu, Du, Dai, Song (2014) developed ratiometric two-photon probes for mitochondrial hydrogen sulfide, which could indicate applications for Ethyl 4-fluorobenzyl sulfide in bioimaging (Liu, Du, Dai, & Song, 2014).

• Synthesis and Characterization of Metal Complexes : Eswari, Selvaganapathi, Thirumaran, and Ciattini (2021) synthesized and characterized metal complexes involving sulfides, suggesting potential coordination chemistry applications for Ethyl 4-fluorobenzyl sulfide (Eswari et al., 2021).